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Get Quote

Trilinolein Quick Reference

For a quick overview, here are the key physicochemical and solubility properties of trilinolein:

Property Value / Description

Molecular Formula C₅₇H₉₈O₆ [1] [2] [3]

Molecular Weight 879.38 g/mol [1] [2] [3]

CAS Number 537-40-6 [1] [2] [3]

Physical State Colorless to pale yellow liquid [1] [2]

Density 0.925 g/mL at 20 °C [1] [4] [2]

Melting Point -5 °C to -4 °C [4] [2] [3]

Solubility in DMSO ~55 - 100 mg/mL (62.54 - 113.72 mM) [1] [5]

Other Compatible Solvents Chloroform (sparingly), hexanes (slightly), PEG300 [1] [2] [5]
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Here are detailed methodologies for preparing trilinolein stock solutions using DMSO and aqueous

formulations for in vitro and in vivo applications.

Preparation of DMSO Stock Solution

This protocol is suitable for creating concentrated stock solutions for in vitro studies [1] [5].

Procedure:

Allow trilinolein (a liquid at room temperature) and DMSO to equilibrate to room temperature.
Gently add trilinolein to DMSO to achieve a final concentration of 55-100 mg/mL.

Mix by gentle inversion or vortexing. Sonication is recommended to aid in dissolution and
ensure a homogeneous solution [5].

Aliquot the stock solution to avoid repeated freeze-thaw cycles.
Store aliquots at -20°C for short-term use (1 month) or -80°C for long-term storage (6
months) [1] [5].

Preparation for In Vivo Studies

For animal studies, trilinolein often requires a complex solvent system to maintain solubility upon aqueous

dilution. Below is a workflow for preparing a typical dosing formulation.
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Start: Prepare In Vivo Dosing Solution

Prepare DMSO stock solution
(e.g., 25 mg/mL)

Add to PEG300
(Mix evenly until clear)

Add Tween-80
(Mix evenly until clear)

Add Saline
(Adjust to final volume)

Final Solution Ready
(Use immediately for best results)

Click to download full resolution via product page

Example Formulation (2 mg/mL) [1] [5]:

10% DMSO
40% PEG300
5% Tween 80
45% Saline

Critical Protocol Notes:
Sequential Addition: The co-solvents must be added sequentially in the order listed (left to

right), with clarification at each step before adding the next [1].
Stability: This working solution is recommended to be prepared and used immediately [5].
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DMSO is a common solvent, but its concentration in cell culture media is critical. The following table

summarizes the cytotoxic effects of DMSO on human apical papilla cells (hAPC), which can serve as a

general guide [6].

Final DMSO
Concentration

Effect on Cell Viability & Activity

0.1% - 0.5% Generally safe. No significant reduction in cell viability compared to control.

Not considered cytotoxic [6].

1% Caution advised. Did not show cytotoxicity at earlier time points but

significantly reduced cell viability at 72 hours and 7 days [6].

5% - 10% Cytotoxic. Consistently reduced cell viability by more than 30% at all analyzed

time points. Should be avoided [6].

Key Consideration: A final concentration of DMSO of 0.5% or less is typically safe for most cell

cultures, but you should always validate this for your specific cell line [6].

Frequently Asked Questions (FAQs)

Q1: My trilinolein solution in DMSO is cloudy or has precipitated. What should I do? A1: First, try

warming the solution gently to room temperature (if it was stored cold) and sonicate it. If the precipitate does

not dissolve, you may need to dilute it with fresh DMSO or re-prepare the stock solution. Ensure that any

aqueous formulations are prepared using the sequential method described above.

Q2: Can I use solvents other than DMSO to dissolve trilinolein? A2: Yes, based on its properties,

trilinolein is sparingly soluble in chloroform and slightly soluble in hexanes [2]. However, DMSO is often

preferred for creating stock solutions that can be further diluted into aqueous systems for biological assays.

Q3: Why is the sequential addition of solvents so critical for the in vivo formulation? A3: Adding

solvents sequentially ensures that trilinolein remains in solution during the preparation. Adding an aqueous

solution like saline directly to a concentrated DMSO stock can cause instantaneous precipitation due to a

rapid change in solvent polarity. The step-wise dilution through PEG300 and Tween-80 helps maintain

solubility [1].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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